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Compound of Interest

Compound Name: 8,8''-Biskoenigine

Cat. No.: B13419702 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety protocols

and logistical plans for 8,8''-Biskoenigine, a dimeric carbazole alkaloid. Due to the limited

availability of a specific Safety Data Sheet (SDS) for 8,8''-Biskoenigine, the following guidance

is based on safety information for carbazole, a structurally related compound, and general best

practices for handling powdered chemicals of unknown toxicity.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 8,8''-Biskoenigine and the

related compound Carbazole is provided below.

Property 8,8''-Biskoenigine Carbazole

CAS Number 477890-82-7 86-74-8

Molecular Formula C₃₈H₃₆N₂O₆ C₁₂H₉N

Appearance Not specified (likely a solid) Off-white solid

Molecular Weight 616.7 g/mol 167.21 g/mol

Solubility Not specified Insoluble in water

Purity Min. 95% >95%
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Personal Protective Equipment (PPE)
Given the unknown toxicity of 8,8''-Biskoenigine, it is essential to treat it as a hazardous

substance. The following personal protective equipment is mandatory when handling this

compound.

PPE Category Required Equipment
Specifications and
Procedures

Hand Protection Nitrile rubber gloves

Must be greater than 0.11 mm

thick with a breakthrough time

of more than 480 minutes.[1]

Eye/Face Protection
Safety goggles with side

protection

Should meet EN 166 or OSHA

29 CFR 1910.133 standards.

[2] A face shield may be

required for splash hazards.

Skin and Body Protection Laboratory coat

A Nomex® laboratory coat with

long sleeves, fully buttoned, is

recommended.

Respiratory Protection N95 or higher-rated respirator

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13419702?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13419702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Designate a specific handling area

Ensure fume hood is certified and operational

Assemble all necessary PPE

Weigh the compound within the fume hood

Use a spatula for transfer to minimize dust

Prepare solutions within the fume hood

Decontaminate all surfaces with an appropriate solvent

Dispose of all contaminated materials as hazardous waste

Remove PPE in the correct order

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 8,8''-Biskoenigine.
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Disposal Plan
Proper disposal of 8,8''-Biskoenigine and any contaminated materials is crucial to prevent

environmental contamination and potential harm to others.

Solid Waste: All solid waste, including contaminated gloves, wipes, and containers, should

be placed in a clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 8,8''-Biskoenigine should be collected in a designated,

sealed hazardous waste container. Do not dispose of this chemical down the drain.

Disposal Method: All waste must be disposed of through a licensed hazardous waste

management company. Follow all local, state, and federal regulations for chemical waste

disposal.

Experimental Protocols: Extraction of Carbazole
Alkaloids
While a specific protocol for an experiment using 8,8''-Biskoenigine is not available, the

following is a general method for the extraction of carbazole alkaloids from Murraya koenigii,

the plant from which 8,8''-Biskoenigine is isolated.

Drying and Powdering: Dry the leaves of Murraya koenigii and grind them into a fine powder.

Solvent Extraction: Macerate or reflux the powdered plant material with methanol or ethanol

for several hours.

Concentration: Filter the extract and concentrate it using a rotary evaporator.

Acid-Base Extraction:

Acidify the concentrated extract with dilute HCl to protonate the alkaloids, making them

water-soluble.

Wash with an organic solvent (e.g., hexane) to remove non-alkaloidal impurities.

Basify the aqueous layer with a base like NaOH or NH₄OH to deprotonate the alkaloids.
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Extract the free alkaloids with an organic solvent such as chloroform or dichloromethane.

Isolation: Evaporate the organic solvent to obtain the crude alkaloid mixture. Further

purification can be achieved using techniques like column chromatography or HPLC.

Signaling Pathways
Carbazole alkaloids isolated from Murraya koenigii have been shown to induce apoptosis and

are implicated in various signaling pathways.

Apoptosis Induction Pathway

Carbazole Alkaloids
(e.g., Mahanine)

Mitochondrial Dysfunction
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Caption: Carbazole alkaloids can induce apoptosis via the mitochondrial pathway.
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Key Breast Cancer-Related Signaling Pathways

Murraya koenigii
Phytochemicals

PI3K-Akt Signaling MAPK Signaling ErbB Signaling Cell Cycle Control
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Caption: Phytochemicals from Murraya koenigii are involved in key cancer-related signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com:443 [carlroth.com:443]

2. fishersci.com [fishersci.com]

3. pppmag.com [pppmag.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
8,8''-Biskoenigine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13419702#personal-protective-equipment-for-
handling-8-8-biskoenigine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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